2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[1-(difluoromethyl)pyrazol-3-yl]-5-[2-(4-nitropyrazol-1-yl)ethyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C11H9F2N7O3/c12-11(13)19-4-1-8(17-19)10-16-15-9(23-10)2-3-18-6-7(5-14-18)20(21)22/h1,4-6,11H,2-3H2
• InChI Key: CGFMWSDMWUGOLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1C2=NN=C(O2)CCN3C=C(C=N3)[N+](=O)[O-])C(F)F
• Molecular Formula: C11H9F2N7O3
• Molecular Weight: 325.23 g/mol

Description

2-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole is a synthetic compound belonging to the class of oxadiazoles, known for their versatile applications in various fields including medicinal chemistry, agriculture, and materials science. It features a combination of pyrazole and oxadiazole rings, making it a compound of interest due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

• Step 1: Synthesis of 1-(Difluoromethyl)-1H-pyrazole-3-carboxylic acid

  • Starting from commercially available pyrazole, a difluoromethyl group is introduced via electrophilic substitution reaction using difluorocarbene generated in situ from difluoromethyl diazomethane.

  • The resulting product is oxidized to form 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid.

• Step 2: Formation of the Oxadiazole Ring

  • The carboxylic acid is then reacted with hydrazine hydrate to form the corresponding hydrazide.

  • The hydrazide is subjected to cyclization with carbon disulfide in the presence of base to yield the 1,3,4-oxadiazole ring.

• Step 3: Attachment of the Nitro-Pyrazole Moiety

  • The oxadiazole intermediate is coupled with 4-nitro-1H-pyrazole through an ethyl linker using a nucleophilic substitution reaction, typically under acidic or basic conditions to form the final compound.

Industrial Production Methods

Industrial production of 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole involves optimizing the above synthetic route for large-scale synthesis. This includes:

• Use of continuous flow reactors for efficient and safe handling of reactive intermediates.

• Optimization of reaction conditions to maximize yield and purity.

• Implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole rings, forming various oxidized derivatives.

• Reduction: Reduction of the nitro group can yield amino derivatives, which are valuable intermediates in further functionalization.

• Substitution: The difluoromethyl and nitro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

• Oxidation: Common reagents include potassium permanganate or chromium trioxide in acidic conditions.

• Reduction: Typical reagents are hydrogen gas with a palladium catalyst or sodium borohydride.

• Substitution: Nucleophiles such as amines, thiols, or halides can be used in the presence of suitable catalysts or under basic conditions.

Major Products Formed

• Oxidation Products: Oxidized pyrazoles and oxadiazole derivatives.

• Reduction Products: Amino derivatives of the original compound.

• Substitution Products: Various substituted pyrazole and oxadiazole compounds with modified functional groups.

Scientific Research Applications

Chemistry

• Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biology

• Biological Studies: It is investigated for its potential as a bioactive molecule in various biological assays.

Medicine

• Drug Development: The compound's structure is explored for designing novel pharmaceuticals, particularly those targeting specific enzymes or receptors.

Industry

• Agriculture: Potential use as a pesticide or herbicide due to its ability to interact with biological targets.

• Materials Science: Application in the development of advanced materials with specific electronic or photonic properties.

Mechanism of Action

The mechanism by which 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole exerts its effects is linked to its interaction with molecular targets such as enzymes and receptors. The difluoromethyl and nitro groups enhance its binding affinity and specificity. The compound can modulate biological pathways by inhibiting or activating enzymes, disrupting cell signaling, or inducing specific biological responses.

Comparison with Similar Compounds

Similar Compounds

• 1,3,4-Oxadiazoles: These compounds share the oxadiazole ring and have varied biological activities.

• Pyrazole Derivatives: Compounds with pyrazole rings are known for their anti-inflammatory and antimicrobial properties.

Uniqueness

The unique combination of difluoromethyl and nitro-pyrazole groups in 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole sets it apart from other compounds. This structure provides distinct chemical properties and reactivity, making it a valuable compound for research and development.